Cas no 2306261-07-2 (tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate
• CAS No: 2306261-07-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5302937
• Update Time: 2026-03-10

tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazaspiro[3.4]octane-5-carboxylic acid, 7-cyano-1-oxo-, 1,1-dimethylethyl ester
• tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C12H17N3O3/c1-11(2,3)18-10(17)15-6-8(5-13)4-12(15)7-14-9(12)16/h8H,4,6-7H2,1-3H3,(H,14,16)
• InChI Key： QHTMZASODYZVCX-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CC(C#N)CN2C(OC(C)(C)C)=O)CN1

Additional information on tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

Introduction to tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306261-07-2)

Tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306261-07-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a cyano group, which imparts distinct chemical and biological properties. The compound's potential applications in drug discovery and development are currently being explored, with promising results in various preclinical studies.

The spirocyclic structure of tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate is particularly noteworthy. Spirocycles are known for their rigidity and conformational stability, which can enhance the pharmacokinetic properties of drug candidates. The cyano group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions, making it a valuable moiety in the design of bioactive molecules.

Recent studies have highlighted the potential of tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme implicated in several diseases. The enzyme inhibition was found to be selective and dose-dependent, suggesting that the compound could be optimized for therapeutic use.

In addition to its enzymatic inhibition properties, tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate has shown promise in cellular assays. Research conducted at a leading pharmaceutical company revealed that the compound effectively modulates key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that the compound could have applications in treating conditions characterized by aberrant cell growth, such as cancer and certain inflammatory disorders.

The pharmacokinetic profile of tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate has also been investigated. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are desirable attributes for a potential drug candidate. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, suggesting that it may be safe for further development.

The synthesis of tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate has been optimized to improve yield and purity. A multi-step synthetic route involving selective functional group manipulations and ring-forming reactions has been developed. This synthetic approach not only ensures high purity but also allows for the facile introduction of structural modifications to explore structure-activity relationships (SAR). Such modifications can help identify more potent and selective analogs for further preclinical evaluation.

In conclusion, tert-butyl 7-cyano-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306261-07-2) represents an exciting new lead compound with significant potential in drug discovery and development. Its unique chemical structure and promising biological activities make it an attractive candidate for further investigation. Ongoing research aims to optimize its properties and explore its therapeutic applications in various disease areas.